Cas no 2366-56-5 (Methyl 2-Fluoropropanoate)

• Product Name: Methyl 2-Fluoropropanoate
• CAS No: 2366-56-5
• MF: C₄H₇FO₂
• MW: 106.095585107803
• MDL: MFCD04972939
• CID: 250826
• PubChem ID: 11083845
• Update Time: 2025-05-26

Methyl 2-Fluoropropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-fluoro-, methyl ester
• 2-fluoroPropanoic acid methyl ester
• methyl (2R)-2-fluoropropanoate
• METHYL 2-FLUOROPROPANOATE
• (R)-2-Fluoro-propionic acid methyl ester
• (r)-methyl 2-fluoropropanoate
• (r)-methyl 2-fluoropropionate
• 2-fluoro-propionic acid methyl ester
• 2-Fluor-propionsaeure-methylester
• methyl 2-fluoropropionate
• methyl d,l-2-fluoropropionate
• MFCD04972939
• DTXSID10454515
• SCHEMBL98598
• fluoropropanoic acid methyl ester
• AKOS005762830
• FT-0709157
• MHAIQPNJLRLFLO-UHFFFAOYSA-N
• Propanoic acid, 2-fluoro-, methyl ester
• MS-20311
• 2366-56-5
• BBL101892
• STL555689
• DB-023630
• G78699
• Methyl 2-Fluoropropanoate

• MDL： MFCD04972939
• Inchi： 1S/C4H7FO2/c1-3(5)4(6)7-2/h3H,1-2H3
• InChI Key： MHAIQPNJLRLFLO-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)C

Computed Properties

• Exact Mass: 106.04300
• Monoisotopic Mass: 106.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 0.51740

Methyl 2-Fluoropropanoate Security Information

• Hazardous Material transportation number：UN 3272
• Hazard Category Code： 10
• Safety Instruction： S16
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 2-Fluoropropanoate

Comprehensive Guide to Methyl 2-Fluoropropanoate (CAS No. 2366-56-5): Properties, Applications, and Industry Insights

Methyl 2-Fluoropropanoate (CAS No. 2366-56-5) is a fluorinated ester compound gaining attention in pharmaceutical and specialty chemical industries. With the rising demand for fluorinated building blocks in drug discovery, this compound serves as a versatile intermediate for synthesizing bioactive molecules. Its unique fluorine substitution enhances metabolic stability and lipophilicity, making it valuable for modern medicinal chemistry applications.

The molecular structure of Methyl 2-Fluoropropanoate features a fluorine atom at the alpha position, influencing its reactivity in nucleophilic substitutions. Researchers frequently search for "synthesis methods for 2366-56-5" or "Methyl 2-Fluoropropanoate solubility," highlighting its technical relevance. Recent studies emphasize its role in developing PET radiotracers and proteolysis-targeting chimeras (PROTACs), aligning with trends in precision medicine.

From an industrial perspective, CAS 2366-56-5 is manufactured under stringent GMP conditions for consistent purity (>98%). Analytical techniques like GC-MS and NMR spectroscopy confirm its identity, addressing common queries about "how to characterize Methyl 2-Fluoropropanoate." Environmental considerations are critical; its low bioaccumulation potential meets green chemistry principles, a key concern for sustainable manufacturing.

Innovative applications include its use in liquid crystal formulations and electronic materials, responding to searches for "fluorinated esters in OLEDs." The compound's vapor pressure (12.3 mmHg at 25°C) and logP value (0.89) make it suitable for thin-film deposition processes. Regulatory databases confirm its non-hazardous classification under standard handling conditions, though proper ventilation is recommended during large-scale use.

Market analysts project 6.2% CAGR growth for fluorinated fine chemicals through 2030, with Methyl 2-Fluoropropanoate benefiting from expanded bioconjugation technologies. Frequently asked questions like "storage conditions for 2366-56-5" (recommended: -20°C under nitrogen) reflect practical usage concerns. The compound's refractive index (1.365) also enables optical applications, particularly in waveguide coatings for photonic devices.

Quality control protocols for CAS 2366-56-5 involve rigorous HPLC analysis to detect impurities below 0.5%. Recent patents highlight its utility in click chemistry reactions, addressing search trends for "fluorinated ester crosslinkers." The compound's hydrolytic stability (t½ >24h at pH 7) ensures reliable performance in aqueous reaction systems, a frequent inquiry among process chemists.

Emerging research explores Methyl 2-Fluoropropanoate in metal-organic frameworks (MOFs) fabrication, responding to nanotechnology trends. Its dielectric constant (ε=12.7) makes it attractive for energy storage materials, while computational chemistry studies model its conformational behavior – topics generating substantial academic interest. Proper waste disposal methods (incineration with scrubbers) address environmental compliance questions.

In conclusion, Methyl 2-Fluoropropanoate (CAS No. 2366-56-5) represents a multifaceted compound bridging pharmaceutical innovation and advanced material science. Its balanced physicochemical properties and expanding application spectrum position it as a compound of growing industrial importance, particularly in targeted drug delivery systems and functional material design.